molecular formula C24H22N2O B8792020 N-(2-(5-Methyl-1H-indol-3-yl)ethyl)biphenyl-4-carboxamide

N-(2-(5-Methyl-1H-indol-3-yl)ethyl)biphenyl-4-carboxamide

Cat. No.: B8792020
M. Wt: 354.4 g/mol
InChI Key: MZRVNPMUUREMGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-(5-Methyl-1H-indol-3-yl)ethyl)biphenyl-4-carboxamide is a useful research compound. Its molecular formula is C24H22N2O and its molecular weight is 354.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C24H22N2O

Molecular Weight

354.4 g/mol

IUPAC Name

N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-phenylbenzamide

InChI

InChI=1S/C24H22N2O/c1-17-7-12-23-22(15-17)21(16-26-23)13-14-25-24(27)20-10-8-19(9-11-20)18-5-3-2-4-6-18/h2-12,15-16,26H,13-14H2,1H3,(H,25,27)

InChI Key

MZRVNPMUUREMGO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)NC=C2CCNC(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(2-(5-Methyl-1H-indol-3-yl)ethyl)biphenyl-4-carboxamide was obtained following Method C starting from 2-(5-methyl-1H-indol-3-yl)ethanamine hydrochloride (0.080 g, 0.372 mmol), biphenyl-4-carbonyl chloride (0.0864 g; 0.391 mmol), and triethylamine (0.131 mL; 0.930 mmol) in dichloromethane (5 mL). Flash chromatography on silica gel eluting with 1 to 10% ethyl acetate in dichloromethane furnished 0.096 g (73%) of N-(2-(5-Methyl-1H-indol-3-yl)ethyl)biphenyl-4-carboxamide as a white solid.
Quantity
0.08 g
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reactant
Reaction Step One
Quantity
0.0864 g
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reactant
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Quantity
0.131 mL
Type
reactant
Reaction Step Three
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0 (± 1) mol
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reactant
Reaction Step Four
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0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Five

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